Cas no 1805152-85-5 (4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine
• CAS No: 1805152-85-5
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4917834
• Update Time: 2025-10-20

4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine

• Inchi： 1S/C7H8F2N2O2/c8-7(9)5-6(13)3(2-10)1-4(12)11-5/h1,7,13H,2,10H2,(H,11,12)
• InChI Key： GVNFMEQQQFKFMH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(N1)=O)CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1805152-85-5)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine, identified by its CAS No. 1805152-85-5, is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for fluorinated compounds like 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation, as seen in the difluoromethyl moiety, is a hot topic in medicinal chemistry, often discussed in forums and publications. This compound’s 3,6-dihydroxypyridine backbone further adds to its versatility, enabling interactions with biological targets such as kinases and oxidoreductases.

From an SEO perspective, users frequently search for terms like "fluorinated pyridine derivatives", "aminomethyl compounds in drug design", and "CAS 1805152-85-5 applications". These queries reflect the growing interest in niche chemical entities for innovative therapies. The compound’s CAS No. 1805152-85-5 is often cross-referenced in patent databases, highlighting its relevance in intellectual property related to small-molecule inhibitors.

Another trending topic is the role of 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine in sustainable chemistry. Researchers are exploring greener synthesis routes to minimize environmental impact, aligning with global initiatives like the Green Chemistry Principles. The compound’s dihydroxypyridine scaffold is also being studied for its chelating properties, which could be leveraged in metal-catalyzed reactions or as a ligand in coordination chemistry.

Analytical characterization of CAS 1805152-85-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets stringent quality standards for preclinical studies. The aminomethyl group’s reactivity also opens doors for derivatization, making it a cornerstone in combinatorial chemistry libraries.

In summary, 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dihydroxypyridine (CAS No. 1805152-85-5) represents a convergence of cutting-edge chemical innovation and practical applications. Its multifaceted properties cater to both academic and industrial research, addressing contemporary challenges in life sciences and material development. As interest in fluorinated and functionalized heterocycles grows, this compound is poised to remain a focal point in scientific discourse.